Cas no 1805322-23-9 (2-Amino-3,6-dibromo-4-(difluoromethyl)pyridine)

2-Amino-3,6-dibromo-4-(difluoromethyl)pyridine is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity for selective functionalization in organic synthesis. The presence of bromine atoms at the 3- and 6-positions enhances its utility as a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The amino group at the 2-position provides a handle for further derivatization, while the difluoromethyl moiety contributes to electronic modulation and potential metabolic stability in pharmaceutical applications. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and specialty materials due to its balanced reactivity and structural features. Suitable for controlled modifications under standard synthetic conditions.

2-Amino-3,6-dibromo-4-(difluoromethyl)pyridine structure

1805322-23-9 structure

Product Name:2-Amino-3,6-dibromo-4-(difluoromethyl)pyridine

CAS No:1805322-23-9

MF:C₆H₄Br₂F₂N₂

MW:301.9141664505

CID:4848439

Update Time:2025-10-25

2-Amino-3,6-dibromo-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3,6-dibromo-4-(difluoromethyl)pyridine
- Inchi： 1S/C6H4Br2F2N2/c7-3-1-2(5(9)10)4(8)6(11)12-3/h1,5H,(H2,11,12)
- InChI Key： DQZCBEJJAWLCJJ-UHFFFAOYSA-N
- SMILES： BrC1C(N)=NC(=CC=1C(F)F)Br

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 159
XLogP3: 2.8
Topological Polar Surface Area: 38.9

2-Amino-3,6-dibromo-4-(difluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029075653-250mg	2-Amino-3,6-dibromo-4-(difluoromethyl)pyridine	1805322-23-9	97%	250mg	$480.00	2022-04-01
Alichem	A029075653-500mg	2-Amino-3,6-dibromo-4-(difluoromethyl)pyridine	1805322-23-9	97%	500mg	$823.15	2022-04-01
Alichem	A029075653-1g	2-Amino-3,6-dibromo-4-(difluoromethyl)pyridine	1805322-23-9	97%	1g	$1,445.30	2022-04-01

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Additional information on 2-Amino-3,6-dibromo-4-(difluoromethyl)pyridine

Comprehensive Overview of 2-Amino-3,6-dibromo-4-(difluoromethyl)pyridine (CAS No. 1805322-23-9)

2-Amino-3,6-dibromo-4-(difluoromethyl)pyridine (CAS No. 1805322-23-9) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This brominated pyridine derivative features unique structural properties due to the presence of amino, dibromo, and difluoromethyl functional groups, making it a critical intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and crop protection formulations.

The molecular structure of 2-Amino-3,6-dibromo-4-(difluoromethyl)pyridine (CAS No. 1805322-23-9) enables selective reactivity, particularly in cross-coupling reactions and nucleophilic substitutions. Its difluoromethyl group enhances metabolic stability, a feature highly sought after in the development of small-molecule therapeutics. Recent studies highlight its role in optimizing kinase inhibitors and antimicrobial agents, aligning with the growing demand for precision medicine solutions.

In agrochemical applications, this compound serves as a precursor for herbicides and pesticides with improved environmental profiles. The bromine atoms contribute to enhanced binding affinity in target enzymes, while the fluorine moiety increases bioavailability. These attributes address current industry challenges such as resistance management and sustainable farming, topics frequently searched by professionals in the field.

Synthetic routes to 2-Amino-3,6-dibromo-4-(difluoromethyl)pyridine (CAS No. 1805322-23-9) often involve halogenation and amination steps, with yields optimized through modern catalytic methods. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a key concern for buyers seeking reliable chemical intermediates. Suppliers frequently emphasize batch-to-batch consistency and regulatory compliance in product listings, reflecting market priorities.

Emerging trends in green chemistry have spurred interest in eco-friendly synthesis protocols for this compound. Researchers are exploring solvent-free reactions and biocatalysis to reduce waste generation, responding to searches for environmentally benign processes. Such innovations align with the UN Sustainable Development Goals, a frequently referenced framework in scientific literature.

The commercial availability of 2-Amino-3,6-dibromo-4-(difluoromethyl)pyridine (CAS No. 1805322-23-9) through specialized chemical suppliers facilitates its adoption in R&D pipelines. Procurement considerations include scalability, technical documentation, and intellectual property status—common queries from procurement specialists. Custom synthesis services for isotope-labeled versions also cater to metabolism studies, expanding its utility in life sciences.

Future applications may leverage this compound's scaffold for proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two rapidly growing areas in drug development. Its structural versatility positions it as a valuable building block for addressing undruggable targets, a hot topic in oncology research forums and publications.